Cas no 2877685-89-5 (4,7-dimethoxy-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole)

• Product Name: 4,7-dimethoxy-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
• CAS No: 2877685-89-5
• MF: C₁₈H₂₃N₃O₄S
• MW: 377.457923173904
• CID: 5328858
• PubChem ID: 165435703
• Update Time: 2025-07-23

4,7-dimethoxy-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2877685-89-5
• AKOS040865988
• F6752-6969
• 4,7-dimethoxy-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole
• [1-(4,7-Dimethoxy-2-benzothiazolyl)-3-pyrrolidinyl]-4-morpholinylmethanone

• Inchi： 1S/C18H23N3O4S/c1-23-13-3-4-14(24-2)16-15(13)19-18(26-16)21-6-5-12(11-21)17(22)20-7-9-25-10-8-20/h3-4,12H,5-11H2,1-2H3
• InChI Key： OJAXWPKABGRDHV-UHFFFAOYSA-N
• SMILES： C(C1CCN(C2=NC3=C(OC)C=CC(OC)=C3S2)C1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 377.14092740g/mol
• Monoisotopic Mass: 377.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.1±60.0 °C(Predicted)
• pka: 4.77±0.30(Predicted)

Additional information on 4,7-dimethoxy-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole

4,7-Dimethoxy-2-[3-(Morpholine-4-Carbonyl)Pyrrolidin-1-Yl]-1,3-Benzothiazole: A Comprehensive Overview

The compound 4,7-dimethoxy-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole, with CAS No. 2877685-89-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The molecule's structure incorporates a benzothiazole core, which is a heterocyclic aromatic system known for its stability and reactivity in various chemical environments.

The benzothiazole moiety in this compound is substituted with two methoxy groups at positions 4 and 7, which contribute to the molecule's electronic properties and solubility. Additionally, the presence of a pyrrolidine ring fused with a morpholine carbonyl group at position 2 introduces significant functional diversity. This combination of structural elements makes the compound a promising candidate for exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The morpholine carbonyl group within the structure has been shown to interact effectively with specific protein targets, making it a valuable component in medicinal chemistry research. Furthermore, the pyrrolidine ring's flexibility allows for diverse interactions within biological systems, enhancing the compound's potential as a lead molecule in drug design.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis pathway often begins with the preparation of intermediates that incorporate the benzothiazole core and methoxy substituents. Subsequent steps involve the introduction of the pyrrolidine-morpholine moiety through carefully controlled coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets rigorous quality standards.

The application of this compound extends beyond medicinal chemistry into materials science. Its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Recent research has explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate efficient charge transport within device architectures.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current sustainability trends in chemical manufacturing. However, further research is required to fully understand its long-term environmental effects and to develop strategies for minimizing ecological risks.

In conclusion, 4,7-dimethoxy-2-[3-(morpholine-4-carbonyl)pyrrolidin-1-yl]-1,3-benzothiazole represents a versatile and innovative compound with wide-ranging applications across multiple scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research endeavors.